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Abstract

CHIP28, also known as Aquaporin-1 (AQP1), is a 28-kDa integral membrane protein that
functions as a molecular water channel, playing a crucial role in fluid transport across cell
membranes. Its discovery provided molecular insight into the fundamental process of osmotic
water movement. The developmental expression of CHIP28 is tightly regulated, exhibiting
distinct temporal and spatial patterns across a wide range of tissues. Understanding this
developmental expression is critical for elucidating its physiological roles during embryogenesis
and maturation, and for identifying potential therapeutic targets. This technical guide provides a
comprehensive overview of the developmental expression of CHIP28 in various tissues, details
the key experimental protocols used for its study, and presents this information in a structured
format for researchers.

Developmental Expression of CHIP28/AQP1

The expression of CHIP28/AQP1 during development can be categorized into three main
patterns: late postnatal expression in specific mature tissues, continuous expression
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throughout development in others, and transient expression during fetal stages.

Renal System

The kidney is a primary site of CHIP28/AQP1 expression, where it is essential for concentrating
urine. However, strong expression in the renal tubules is a post-natal event.

o Fetal Development: In the developing rat kidney, AQP1 is expressed in renal tubules before
birth. Specifically, in the metanephros of sheep, faint labeling appears at 41 days of gestation
and increases throughout development, consistent with nephron morphogenesis. No
expression is observed in the mesonephros at earlier stages.

o Postnatal Development: Abundant CHIP28 mRNA and protein expression in the renal
proximal tubules and descending thin limbs occurs after birth. This timing coincides with the
kidney's ability to concentrate urine.

e Renal Vasculature: AQP1 shows transient expression in the arterial portion of the renal
vasculature in the developing rat kidney, from gestational day 17 to one week after birth. This
expression gradually disappears between 1 and 2 weeks of age, remaining only in the
descending vasa recta.

Hematopoietic System

Similar to the kidney, high-level expression of CHIP28 in the hematopoietic system is a
postnatal phenomenon.

o Postnatal Expression: Strong expression of CHIP28 is observed after birth in the red pulp of
the spleen and on the membranes of circulating red blood cells. This expression is linked to
the osmoregulation required for red cells to pass through the hypertonic renal medulla.

Central Nervous System

e Choroid Plexus: The choroid plexus epithelium shows abundant CHIP28 mRNA throughout
fetal development and into maturity. This suggests a continuous role for CHIP28-mediated
water transport in the secretion of cerebrospinal fluid from early development.

Ocular Tissues
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» Fetal Expression: CHIP28 mRNA is transiently observed in the cornea during fetal
development.

e Lens: In the mouse lens, low levels of AQP1 expression are first seen in the anterior
epithelial cells at embryonic day 17.5. Postnatally, expression increases and progresses
towards the equatorial epithelial cells, peaking at postnatal day 30 and continuing into
adulthood. This increased expression coincides with an increase in lens size and
transparency.

Cardiovascular and Respiratory Systems

o Heart and Vasculature: Transient expression of CHIP28 mRNA is noted in the heart and
vascular endothelium during fetal development.

e Lungs: In sheep embryos at 27 days of gestation, CHIP28/AQP1 labeling is found in the lung
bud.

Placenta

o Maternal Expression: AQP1 has been identified as a maternally expressed gene in the
mouse placenta. Its deficiency, specifically the loss of the maternal allele, leads to placental
and embryonic overgrowth. AQP1 expression is observed in the decidual and labyrinthine
layers of the placenta.

Other Tissues

» Periosteum: Transient expression of CHIP28 mRNA is seen in the periosteum during fetal
development.

» Salivary Glands: Aquaporins, including AQP1, are involved in early murine salivary gland
development and are associated with saliva formation.

Quantitative Data Summary

While much of the available data is qualitative, the following tables summarize the expression

patterns

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1177719/docs?utm_src=pdf-body#developmental-expression-of-chip28-aquaporin-1-in-tissues-a-technical-guide
https://www.benchchem.com/product/b1177719/docs?utm_src=pdf-body#developmental-expression-of-chip28-aquaporin-1-in-tissues-a-technical-guide
https://www.benchchem.com/product/b1177719/docs?utm_src=pdf-body#developmental-expression-of-chip28-aquaporin-1-in-tissues-a-technical-guide
https://www.benchchem.com/product/b1177719/docs?utm_src=pdf-body#developmental-expression-of-chip28-aquaporin-1-in-tissues-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [Developmental Expression of CHIP28 (Aquaporin-1) in
Tissues: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1177719/docs#developmental-expression-of-chip28-
aguaporin-1-in-tissues-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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